2-Methoxyethyl 2-(2,4-dimethoxybenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

Specification

• CAS No.: 618077-60-4
• Molecular Formula: C24H24N2O6S2
• Molecular Weight: 500.6 g/mol
• IUPAC Name: 2-methoxyethyl (2E)-2-[(2,4-dimethoxyphenyl)methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• Standard InChI: InChI=1S/C24H24N2O6S2/c1-14-20(23(28)32-10-9-29-2)21(18-6-5-11-33-18)26-22(27)19(34-24(26)25-14)12-15-7-8-16(30-3)13-17(15)31-4/h5-8,11-13,21H,9-10H2,1-4H3/b19-12+
• Standard InChI Key: MHEJBRMEOJVXDB-XDHOZWIPSA-N
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C\C3=C(C=C(C=C3)OC)OC)/SC2=N1)C4=CC=CS4)C(=O)OCCOC
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=C(C=C(C=C3)OC)OC)SC2=N1)C4=CC=CS4)C(=O)OCCOC

Introduction

2-Methoxyethyl 2-(2,4-dimethoxybenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a complex organic compound featuring a thiazolo-pyrimidine core structure. This compound includes a methoxyethyl group, multiple methoxy substituents on the benzylidene moiety, and a thiophene ring, contributing to its potential biological activity and chemical reactivity. The molecular formula of this compound is C24H24N2O6S2, indicating a high degree of substitution that may influence its solubility and interaction with biological targets.

Synthesis and Preparation

The synthesis of 2-Methoxyethyl 2-(2,4-dimethoxybenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate typically involves multi-step synthetic routes. These routes often require careful selection of reagents and conditions to ensure the formation of the desired compound with high purity and yield.

Biological Activity and Potential Applications

Compounds within the thiazolo-pyrimidine class have been reported to exhibit significant biological activities, including anticancer properties. The specific combination of functional groups in this compound may confer distinct pharmacological properties compared to simpler analogs, making it a candidate for further research in pharmaceutical applications.

Biological Activity	Potential Applications
Anticancer properties	Pharmaceutical research
Potential antimicrobial activity	Development of new antimicrobial agents
Other biological activities	Further research needed to determine specific applications

Safety and Handling

This compound is classified as an irritant and may cause skin and eye irritation. Proper handling and safety precautions are necessary when working with this compound to avoid adverse health effects.